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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

Essential Safety & Handling: Dibutyl
Dodecanedioate

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Dibutyl Dodecanedioate (CAS No.
15677-90-4) was not readily available in public search results. The following guidance is based
on general laboratory safety protocols and information for structurally similar chemicals. It is
imperative to consult a specific SDS for this chemical if available and to conduct a thorough risk
assessment before use.

Immediate Safety Information

This guide provides essential safety, handling, and disposal information for laboratory
professionals working with Dibutyl dodecanedioate. Given its use as a skin conditioning agent
and fragrance ingredient in cosmetics, it is generally considered to have a low hazard profile for
this application; however, in a research setting with larger quantities and different potential
exposures, caution is warranted.

Physical and Chemical Properties

The following table summarizes key quantitative data for Dibutyl dodecanedioate.
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Property Value

Molecular Formula C20H3804[1][2]

Molecular Weight 342.51 g/mol [1][2]
Boiling Point 375.2 °C at 760 mmHg[1]
Flash Point 168.2 °C[1]

Density 0.936 g/cm?3[1]

Personal Protective Equipment (PPE)

A risk assessment should always be performed to determine the appropriate PPE. The
following are general recommendations for handling Dibutyl dodecanedioate in a laboratory
setting.

Protection Type Recommended Equipment  Justification

) Safety glasses with side )
Eye/Face Protection ) Protects against splashes.
shields or goggles.[3]

) ] Chemically resistant gloves ) ]
Skin Protection o Prevents direct skin contact.
(e.g., Nitrile) and a lab coat.

Generally not required if
handled with adequate

Respiratory Protection ventilation. Use a respirator if Minimizes inhalation exposure.
vapors/aerosols are

generated.[4]

Handling and Storage Workflow

Proper handling and storage are crucial to maintaining a safe laboratory environment. Always
handle Dibutyl dodecanedioate in a well-ventilated area.

Diagram 1. General workflow for handling Dibutyl dodecanedioate.

Emergency Procedures
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First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) o
upper and lower eyelids. Get medical attention if

irritation persists.[5][6]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Get medical attention if

irritation develops.[6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[6][7]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill Response Protocol

This protocol outlines the steps for cleaning a minor spill of Dibutyl dodecanedioate (less than
1 liter) in a laboratory setting.

Objective: To safely contain, absorb, and dispose of a minor Dibutyl dodecanedioate spill.

Materials:

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Two plastic bags

Dustpan and brush (or other scooping tool)

Hazardous waste labels
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Procedure:
Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: If not already working in a fume hood, ensure the area is well-ventilated
by opening sashes or doors if it is safe to do so.

Contain the Spill: Cover the spill with an absorbent material, starting from the outside and
working inwards to prevent it from spreading.[8]

Absorb the Chemical: Allow the absorbent material to fully soak up the liquid.
Collect the Waste: Carefully scoop the absorbent material into a plastic bag.
Decontaminate the Area: Wipe down the spill area with a cloth dampened with soapy water.

Dispose of Contaminated Materials: Place the used cloth and any other contaminated items,
including gloves, into a second plastic bag.

Package and Label Waste: Seal both bags and label them as hazardous waste according to
your institution's guidelines.

Final Steps: Wash hands thoroughly with soap and water. Report the incident to the
appropriate laboratory safety personnel.

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be
disposed of in accordance with local, state, and federal regulations.[4][9]

e Unused Chemical: Dispose of as hazardous chemical waste. Do not pour down the drain.

» Contaminated Materials: Items such as gloves, absorbent materials, and paper towels
contaminated with Dibutyl dodecanedioate should be collected in a designated, sealed
container and disposed of as hazardous waste.[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Dibutyl
dodecanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
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dibutyl-dodecanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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